(1S,6S,7R)-bicyclo[4.2.0]octan-7-amine hydrochloride

• IUPAC Name: (1S,6S,7R)-bicyclo[4.2.0]octan-7-amine;hydrochloride
• InChI: InChI=1S/C8H15N.ClH/c9-8-5-6-3-1-2-4-7(6)8;/h6-8H,1-5,9H2;1H/t6-,7-,8+;/m0./s1
• InChI Key: IHGMGGLNVUTYLV-CGJXVAEWSA-N
• Canonical SMILES: C1CCC2C(C1)CC2N.Cl
• Isomeric SMILES: C1CC[C@H]2[C@@H](C1)C[C@H]2N.Cl
• Molecular Formula: C8H16ClN
• Molecular Weight: 161.67 g/mol
• CAS No.: 2089245-79-2

Description

“(1S,6S,7R)-bicyclo[4.2.0]octan-7-amine hydrochloride” is a chemical compound with the IUPAC name (1S,6R,7R)-2-oxabicyclo [4.2.0]octan-7-amine hydrochloride. It has a molecular weight of 163.65. The compound is typically stored at room temperature and is available in powder form.

Physical And Chemical Properties Analysis

“this compound” is a powder that is stored at room temperature. Additional physical and chemical properties such as melting point, boiling point, and density were not available in the search results.

Scientific Research Applications

Efficient Synthesis Routes and Building Blocks

A study highlights an efficient route towards a new branched tetrahydrofurane δ-sugar amino acid from a pyrolysis product of cellulose, showcasing the potential of bicyclic structures as building blocks for developing peptidomimetics with conformationally restricted structures (Defant et al., 2011).

Synthesis and Structural Insights

Research on the synthesis and reactions of what is termed the "most twisted amide" provides insights into the unique properties of bicyclic amides, including basicity, nucleophilicity, and the ability to undergo rapid and reversible hydrolysis under mild conditions (Kirby et al., 2001).

Polymer Chemistry Applications

A study on gradient copolymer preparation from alternating ring-opening metathesis of monomers, including bicyclo[4.2.0]oct-6-ene-7-carboxamide, illustrates the monomer's role in creating polymers with specific properties such as surface hydrophobicity and thermal stability (Boadi et al., 2021).

Antiviral Activity

The antiviral potential of bicyclic amines against influenza-A and -B viruses, as well as respiratory syncytial virus, underscores the medicinal chemistry applications of bicyclic structures (Miller et al., 2001).

Optically Active Polymers

Research into optically active poly(amide-imide)s incorporating bicyclo segments demonstrates the potential of these structures in creating chiral stationary phases for chromatography, highlighting their utility in separating racemic mixtures (Isfahani et al., 2010).

Safety and Hazards

The compound has been assigned the GHS07 pictogram, indicating that it may cause certain health hazards. Specific hazard statements include H302, H315, H319, and H335, suggesting that the compound may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.